Cas no 1263299-46-2 (5-fluoro-4-methoxy-2-methylaniline)

• Product Name: 5-fluoro-4-methoxy-2-methylaniline
• CAS No: 1263299-46-2
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• CID: 4584086
• PubChem ID: 69670938
• Update Time: 2025-06-15

5-fluoro-4-methoxy-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-methoxy-2-methyl-phenylamine
• Benzenamine, 5-fluoro-4-methoxy-2-methyl-
• 5-fluoro-4-methoxy-2-methylaniline

• Inchi： 1S/C8H10FNO/c1-5-3-8(11-2)6(9)4-7(5)10/h3-4H,10H2,1-2H3
• InChI Key： CYZDICLEOOUFCS-UHFFFAOYSA-N
• SMILES： C1(N)=CC(F)=C(OC)C=C1C

Computed Properties

• Exact Mass: 155.074642105g/mol
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 5-fluoro-4-methoxy-2-methylaniline

5-Fluoro-4-methoxy-2-methylaniline (CAS No. 1263299-46-2): A Versatile Intermediate in Modern Organic Synthesis

The compound 5-fluoro-4-methoxy-2-methylaniline (CAS No. 1263299-46-2) is a fluorinated aromatic amine with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro and methoxy substituents, make it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its role in developing targeted therapies and advanced materials, aligning with current trends in precision medicine and sustainable chemistry.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced bioavailability and metabolic stability. 5-Fluoro-4-methoxy-2-methylaniline exemplifies this trend, as its electron-withdrawing fluorine atom improves binding affinity in drug-receptor interactions. This property is particularly relevant for kinase inhibitors and anticancer agents, topics frequently searched in scientific databases and AI-driven platforms. The compound’s methoxy group further modulates solubility and reactivity, making it adaptable to diverse synthetic routes.

From an SEO perspective, users often search for “fluorinated aniline derivatives”, “CAS 1263299-46-2 applications”, or “synthesis of 5-fluoro-4-methoxy-2-methylaniline”. Addressing these queries, this compound is synthesized via selective fluorination and methoxylation of precursor anilines, often employing palladium or copper catalysis—a hotspot in green chemistry discussions. Its purity and stability under standard conditions also make it a reliable candidate for high-throughput screening in drug discovery.

Beyond pharmaceuticals, 5-fluoro-4-methoxy-2-methylaniline finds utility in material science, particularly in designing organic semiconductors and liquid crystals. The methyl group at the 2-position sterically hinders unwanted side reactions, a feature highlighted in patents related to OLED technology. This aligns with the growing interest in energy-efficient displays, a trending topic among tech enthusiasts and sustainability advocates.

Quality control of CAS 1263299-46-2 involves advanced analytical techniques like HPLC and NMR spectroscopy, ensuring compliance with industry standards. Suppliers often emphasize its low toxicity profile and compatibility with microwave-assisted synthesis, a method gaining traction for reducing reaction times and energy consumption—a nod to the green chemistry movement.

In summary, 5-fluoro-4-methoxy-2-methylaniline represents a convergence of innovation and practicality. Its multifaceted applications, from drug development to advanced materials, coupled with its alignment with sustainable synthesis trends, ensure its relevance in contemporary research. As industries prioritize efficiency and environmental responsibility, this compound is poised to remain a key player in organic chemistry’s future.